2-chloro-N-(1-ethyl-2-oxoindolin-5-yl)benzenesulfonamide

• IUPAC Name: 2-chloro-N-(1-ethyl-2-oxo-3H-indol-5-yl)benzenesulfonamide
• InChI: InChI=1S/C16H15ClN2O3S/c1-2-19-14-8-7-12(9-11(14)10-16(19)20)18-23(21,22)15-6-4-3-5-13(15)17/h3-9,18H,2,10H2,1H3
• InChI Key: PKWDGKMLYOJIMW-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=O)CC2=C1C=CC(=C2)NS(=O)(=O)C3=CC=CC=C3Cl
• Molecular Formula: C16H15ClN2O3S
• Molecular Weight: 350.8 g/mol

Description

“2-chloro-N-(1-ethyl-2-oxoindolin-5-yl)benzenesulfonamide” is a compound that belongs to the class of organic compounds known as benzamides. It has been studied for its potential antitumor properties.

Synthesis Analysis

The synthesis of this compound involves the design and creation of novel 2-oxoindoline-based acetohydrazides. The most important peak was the singlet at around 4.4–5.3 ppm of 1H NMR spectra which is attributable for two protons occurred of the methylene protons of N-alkylated compounds.

Molecular Structure Analysis

The molecular structure of this compound was analyzed using IR, MS, 1H NMR and 13C NMR. The identification of the structures was performed using these techniques.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound were analyzed using IR, MS, 1H NMR and 13C NMR. The most important peak was the singlet at around 4.4–5.3 ppm of 1H NMR spectra which is attributable for two protons occurred of the methylene protons of N-alkylated compounds.

Scientific Research Applications

Antiviral Activity

. .

Anti-inflammatory Activity

. This suggests that our compound could potentially be used in the treatment of inflammatory conditions.

Anticancer Activity

. . This suggests that our compound could potentially be developed as an anticancer agent.

Anti-HIV Activity

. This suggests that our compound could potentially be used in the treatment of HIV.

Antioxidant Activity

. This suggests that our compound could potentially be used as an antioxidant.

Antimicrobial Activity

. This suggests that our compound could potentially be used in the treatment of microbial infections.

Antitubercular Activity

. This suggests that our compound could potentially be used in the treatment of tuberculosis.

Antidiabetic Activity

. This suggests that our compound could potentially be used in the treatment of diabetes.

Future Directions

The compound has shown notable cytotoxicity toward three human cancer cell lines: colon cancer SW620, prostate cancer PC‐3, and lung cancer NCI‐H23. This suggests that it could serve as a template for further design and development of novel anticancer agents.